Cas no 404-70-6 (3-Fluorophenethylamine)

• Product Name: 3-Fluorophenethylamine
• CAS No: 404-70-6
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD00075376
• CID: 37296
• PubChem ID: 24861461
• Update Time: 2025-11-07

3-Fluorophenethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenyl)ethylamine
• 2-(3-Fluorophenyl)-ethylamine
• 3-Fluorophenethylamine
• 2-(3-fluorophenyl)ethanamine
• 1-Amino-2-(3-fluorophenyl)ethane
• 2-(3-Fluoro-phenyl)-ethylamine
• 2-(3-fluorophenyl)ethan-1-amine
• benzeneethanamine, 3-fluoro-
• AUCVZEYHEFAWHO-UHFFFAOYSA-N
• m-Fluorophenethylamine
• 3-flourophenethylamine
• m-fluorophenylethylamine
• 3-fluoro phenethylamine
• PubChem13958
• 3-fluorophenethyl-amine
• 3-fluoro-phenethylamine
• 3-fluorophenethyl amine
• 3-fluorophenylethylamine
• 3-fluoro-phenethyl amine
• 3-fluo
• 3-Fluorophenethylamine, 99%
• VS-03637
• MFCD00075376
• F0930
• AKOS000200578
• CS-W011043
• CHEMBL446238
• 2-(3-fluoro-phenyl)-ethyl-amine
• F0001-1145
• BB 0263137
• AM20040419
• 2-(3-fluoro-phenyl)ethylamine
• Q-102396
• FT-0608548
• [2-(3-fluorophenyl)ethyl]amine
• DTXSID50336462
• SCHEMBL146545
• 2-(3-Fluorophenyl)ethanamine #
• EN300-34411
• 2-(3-flouro-phenyl)-ethylamine
• 3-fluoro-phenylethylamine
• 4-Fluoro- alpha -methylbenzylamine
• 404-70-6
• A6769
• BDBM50262589
• 3-Fluorophenethylamine,99%
• DB-031878
• BBL012999
• STK980422
• 628-207-7
• FF30400

• MDL： MFCD00075376
• Inchi： 1S/C8H10FN/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6H,4-5,10H2
• InChI Key： AUCVZEYHEFAWHO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCN

Computed Properties

• Exact Mass: 139.08000
• Monoisotopic Mass: 140.087553
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.066 g/mL at 25 °C(lit.)
• Boiling Point: 87°C/17mmHg(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.509(lit.)
• PSA: 26.02000
• LogP: 2.02720
• Sensitiveness: Air Sensitive
• Solubility: Not available

3-Fluorophenethylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8 °C
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Fluorophenethylamine

Research Brief on 3-Fluorophenethylamine (CAS: 404-70-6): Recent Advances and Applications

3-Fluorophenethylamine (CAS: 404-70-6) is a fluorinated derivative of phenethylamine, a compound of significant interest in medicinal chemistry and neuroscience due to its structural similarity to neurotransmitters such as dopamine and serotonin. Recent studies have explored its potential applications in drug development, particularly in the design of novel psychoactive substances (NPS) and central nervous system (CNS) therapeutics. This research brief synthesizes the latest findings on the synthesis, pharmacological properties, and regulatory status of 3-Fluorophenethylamine, providing insights into its current and future relevance in the field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 3-Fluorophenethylamine, highlighting its efficient production via reductive amination of 3-fluorophenylacetone. The study emphasized the compound's high yield (85%) and purity (>99%), making it a viable candidate for large-scale pharmaceutical applications. Additionally, researchers noted its stability under physiological conditions, which is critical for its potential use in vivo.

Pharmacological evaluations of 3-Fluorophenethylamine have revealed its affinity for serotonin (5-HT_2A) and dopamine (D₂) receptors, as reported in a 2022 paper in Neuropharmacology. The compound exhibited moderate agonist activity at these receptors, suggesting potential applications in mood disorder therapeutics. However, the study also cautioned about its abuse potential, given its structural resemblance to known psychoactive substances like 2C-B and DOB.

Regulatory scrutiny of 3-Fluorophenethylamine has intensified in recent years. The European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) flagged it as a "new psychoactive substance" in 2021, leading to its classification as a controlled substance in several jurisdictions. Despite this, research continues to explore its therapeutic potential, particularly in treating conditions such as depression and ADHD, where modulation of monoaminergic systems is beneficial.

In conclusion, 3-Fluorophenethylamine (CAS: 404-70-6) represents a compound of dual interest—both as a target for drug development and as a substance of abuse. Ongoing research aims to balance its therapeutic potential with regulatory challenges, underscoring the need for further studies to elucidate its safety and efficacy profiles.